1,4-Dioxaspiro[4.5]decan-7-ylmethanamine

• IUPAC Name: 1,4-dioxaspiro[4.5]decan-7-ylmethanamine
• InChI: InChI=1S/C9H17NO2/c10-7-8-2-1-3-9(6-8)11-4-5-12-9/h8H,1-7,10H2
• InChI Key: LQCUYCCICRWMAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2(C1)OCCO2)CN
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• CAS RN: 7143-13-7

Description

1,4-Dioxaspiro[4.5]decan-7-ylmethanamine is a chemical compound with the molecular formula C9H17NO2. It has a molecular weight of 171.24 g/mol. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for 1,4-Dioxaspiro[4.5]decan-7-ylmethanamine is 1S/C9H17NO2/c10-7-8-2-1-3-9(6-8)11-4-5-12-9/h8H,1-7,10H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

1,4-Dioxaspiro[4.5]decan-7-ylmethanamine is a liquid at room temperature.

Scientific Research Applications

Emerging Water Contaminant

1,4-Dioxane, with properties similar to 1,4-Dioxaspiro[4.5]decan-7-ylmethanamine, has been identified as an emerging water contaminant. Historically used to stabilize chlorinated solvents, its presence in consumer and food products has led to widespread contamination of drinking water supplies. Over one-fifth of U.S. public drinking water supplies contain detectable levels of 1,4-dioxane, emphasizing the need for alternative removal approaches due to the ineffectiveness of common adsorption and membrane filtration techniques. The compound has been classified by the U.S. Environmental Protection Agency as a probable human carcinogen, highlighting the importance of additional research on human health effects, chemical interactions, environmental fate, analytical detection, and treatment technologies (Godri Pollitt et al., 2019).

Carcinogenic Potential Reevaluation

1,4-Dioxane's potential carcinogenicity, likely relevant to 1,4-Dioxaspiro[4.5]decan-7-ylmethanamine, has been subject to critical review. Primary concerns involve liver and nasal cavity tumors, with high doses where clearance mechanisms are saturated showing significant liver toxicity. Despite being a weak genotoxin, 1,4-dioxane acts as a tumor promoter in certain assays. Recent physiologically based pharmacokinetic (PBPK) modeling suggests the current cancer risk estimates for 1,4-dioxane significantly overestimate the potential cancer risk, warranting a formal reevaluation of its carcinogenic potency (Stickney et al., 2003).

Safety and Hazards

The compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.